Evidence 1: Enantiomeric Discrimination — Activity of (R)-(-)-Ectocarpene vs. Its (S)-(+)-Antipode
The differentiation claim is that the (R)-(-)-enantiomer (CAS 33156-93-3) is the biologically active signaling molecule, while its antipode shows drastically reduced activity. In a comparative receptor study for Desmarestia aculeata and Ectocarpus siliculosus, the relative binding affinities for enantiomeric lures differed by a factor of 1:100, demonstrating that a simple switch to the opposite enantiomer will cause a near-total loss of bioactivity, not merely a reduction. [1]
| Evidence Dimension | Relative receptor binding affinity for chiral pheromones |
|---|---|
| Target Compound Data | High affinity (normalized to 1) |
| Comparator Or Baseline | (S)-(+)-ectocarpene (antipode) |
| Quantified Difference | Affinity ratio of 1:100 (Target:Comparator) |
| Conditions | Male gamete chemotaxis assays with Ectocarpus siliculosus; comparative study |
Why This Matters
This 100-fold activity difference makes enantiomeric purity a non-negotiable procurement specification, as substituting the racemate or wrong enantiomer invalidates any biological assay.
- [1] Boland, W., Jaenicke, L., Müller, D. G., & Peters, A. (1984). Differentiation of algal chemoreceptors. A comparative receptor study with two seaweed pairs: Cutleria multifida/Syringoderma phinneyi and Desmarestia aculeata/Ectocarpus siliculosus (Phaeophyceae). European Journal of Biochemistry, 144(1), 169–176. doi:10.1111/j.1432-1033.1984.tb08445.x View Source
